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Compound of Interest

Compound Name: Carbostyril 124

Cat. No.: B023007

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Carbostyril 124, identified by CAS number 19840-99-4, is a versatile heterocyclic aromatic
compound with the systematic name 7-amino-4-methylquinolin-2(1H)-one.[1][2][3] Initially
recognized for its properties as a laser dye, its utility has expanded significantly into the realms
of medicinal chemistry and biotechnology.[4][5] This compound serves as a crucial building
block in the synthesis of pharmaceuticals, particularly those with potential antipsychotic and
antidepressant activities.[1] Furthermore, its derivatives have been investigated for anticancer
properties, and its inherent fluorescence makes it a valuable tool for developing biological
probes and imaging agents.[6][7] This document provides an in-depth overview of Carbostyril
124, consolidating its chemical properties, synthesis protocols, and known biological
applications to serve as a technical resource for the scientific community.

Chemical and Physical Properties

Carbostyril 124 is an off-white to tan crystalline solid.[1][5] Its core structure is a quinolinone
moiety, which is related to quinoline.[5] The compound is sparingly soluble in water but shows
slight solubility in organic solvents like DMSO and methanol.[1][8] Key physicochemical and
spectral properties are summarized below.
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Property Value Source(s)

) 7-amino-4-methylquinolin-
Systematic Name [1][3]
2(1H)-one

7-Amino-4-methyl-2-
Synonyms hydroxyquinoline, 7-Amino-4- [21[41[5]

methyl-carbostyril

CAS Number 19840-99-4 [11[2][4]
Molecular Formula C10H10N20 [2][41[8]
Molecular Weight 174.20 g/mol [2][4][8]
Appearance Off-white to tan solid [11[5]1I8]
_ _ 278-280 °C (lit.); >270 °C
Melting Point [2][8]
(decomposes)
UV Absorption (Amax) 350 nm [2]
Absorption Wavelength 219 nm (in water, pH 5 to 9) [9]
» DMSO (Slightly), Methanol
Solubility [8]

(Slightly)

2-8°C, Keep in dark place,
Storage Temperature [1][5]
Inert atmosphere

Synthesis and Logic

The synthesis of Carbostyril 124 and related quinolinone structures is well-documented. A
common laboratory-scale method involves the condensation and cyclization of an amine with a
-ketoester.

General Synthesis Protocol

A representative synthesis of 7-amino-4-methylquinolin-2(1H)-one involves the reaction of an
appropriate aminobenzamide with a [3-ketoester like ethyl acetoacetate.[10]

Materials:
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Isophthalamide (or a related m-phenylenediamine derivative)
Ethyl acetoacetate

Methanol

Chloroform

Silica Gel (100-200 mesh)

Ice

Procedure:[10]

Add isophthalamide (1.0 g, 9.3 mmol) to ethyl acetoacetate (1.2 eq).
Heat the mixture to reflux and maintain for 20 hours.

Monitor the reaction for completion (e.g., by TLC).

After completion, pour the reaction mixture into 100 g of ice.

Collect the resulting precipitate by vacuum filtration.

Purify the crude product by silica gel column chromatography using a 1:99 (v/v) mixture of
methanol/chloroform as the eluent to afford the final product, 7-amino-4-methylquinolin-
2(1H)-one.

Synthesis Workflow Diagram

The logical flow of the synthesis protocol described above can be visualized as a

straightforward sequence of chemical transformation and purification steps.
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Figure 1: General Synthesis Workflow for Carbostyril 124

Click to download full resolution via product page

Caption: Figure 1: General Synthesis Workflow for Carbostyril 124.

Biological Activity and Applications

Carbostyril 124 is not merely a synthetic intermediate; it possesses intrinsic biological
relevance and serves as a scaffold for developing new therapeutic agents and research tools.

Role as a Pharmaceutical Building Block

The primary pharmaceutical application of Carbostyril 124 is its use as a key intermediate in
the synthesis of more complex molecules.[1][5] Its quinolinone core is a privileged structure in
medicinal chemistry, found in a variety of bioactive compounds. It is noted as a building block
for antipsychotic drugs, leveraging its structural features to interact with targets in the central
nervous system.[1]

Anticancer Research

Recent research has focused on using Carbostyril 124 as a starting material to synthesize
novel derivatives with potential anticancer activity. A 2018 study detailed the synthesis of new
compounds based on the 7-amino-4-methylquinolin-2(1H)-one structure, which were then
evaluated for their efficacy as anticancer agents.[7] This line of research suggests the
quinolinone scaffold is a promising backbone for the development of new oncological therapies.

[7]

Fluorescent and Chromophoric Applications
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Carbostyril 124 is also classified as a sensitising chromophore and a laser dye.[4][11] It can
act as an effective organic sensitizer for lanthanide ions like terbium and europium, where
excitation of the Carbostyril 124 molecule at 320 nm leads to characteristic metal-based
luminescence.[11] This property is highly valuable in the development of fluorescent probes for

biological imaging and biochemical assays, allowing for the visualization and tracking of cellular
processes.[6][11]

Logic of Application Development

The development pathway from a core chemical structure to a functional application follows a
logical progression from synthesis to functionalization and subsequent testing.

Carbostyril 124
(Core Scaffold)

Pharmaceutical Synthesis Probe Development

Chemical Derivatization Functionalization
(e.g., for anticancer activity) (e.g., conjugation to chelators)

Active Pharmaceutical
Ingredients (APIs)
(e.g., Antipsychotics)

Biological Assays :
(In vitro / In vivo) Clelller I

Figure 2: Application Development Logic
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Caption: Figure 2: Application Development Logic.
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Experimental Protocols: Anticancer Activity
Screening

While specific protocols for Carbostyril 124 itself are not detailed in the provided search
results, the methodology used for its derivatives provides a clear template for how its biological
activity can be assessed. The following is a representative protocol based on studies of related
compounds.[7]

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the concentration at which a compound inhibits the growth of cancer
cell lines by 50% (Glso).

Materials:

Human cancer cell lines (e.g., from the NCI-60 panel).

¢ RPMI-1640 medium supplemented with 10% fetal bovine serum.

o Test compound (Carbostyril 124 derivative) dissolved in DMSO.

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

e Phosphate-buffered saline (PBS).

¢ 96-well microtiter plates.

Procedure:

o Cell Seeding: Plate cancer cells in 96-well plates at an appropriate density and incubate for
24 hours to allow for attachment.

o Compound Treatment: Add various concentrations of the test compound (solubilized in
DMSO and diluted in medium) to the wells. Include a vehicle control (DMSO only) and a
positive control (e.g., a known anticancer drug).

 Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified atmosphere with 5%
COa..
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e MTT Addition: Remove the medium and add fresh medium containing MTT solution to each
well. Incubate for 3-4 hours. The MTT is reduced by metabolically active cells to form a
purple formazan precipitate.

e Solubilization: Remove the MTT medium and add DMSO to each well to dissolve the

formazan crystals.

o Data Acquisition: Measure the absorbance of each well at a specific wavelength (e.g., 570
nm) using a microplate reader.

e Analysis: Calculate the percentage of cell growth inhibition for each compound concentration
relative to the vehicle control. Determine the Glso value by plotting inhibition versus log
concentration.

Assay Workflow Diagram

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

1. Seed Cancer Cells
in 96-well plate

i

2. Incubate
(24 hours)

3. Add Test Compound

(Varying Concentrations)

4. Incubate
(48-72 hours)

5. Add MTT Reagent

6. Incubate
(3-4 hours)

7. Solubilize Formazan
(Add DMSO)

8. Measure Absorbance
(Plate Reader)

9. Analyze Data
(Calculate Glso)

Figure 3: Workflow for In Vitro Cytotoxicity (MTT) Assay
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Caption: Figure 3: Workflow for In Vitro Cytotoxicity (MTT) Assay.
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Conclusion

Carbostyril 124 (CAS 19840-99-4) is a compound of significant interest due to its dual utility as
both a functional material (laser dye, chromophore) and a versatile scaffold in medicinal
chemistry. Its established role as an intermediate for antipsychotics and its emerging potential
in anticancer drug discovery highlight its importance for drug development professionals. The
methodologies for its synthesis are straightforward, and its biological activity can be robustly
evaluated using standard in vitro assays. Future research will likely focus on elucidating
specific mechanisms of action for its bioactive derivatives and expanding its application in high-
resolution biological imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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